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Compound of Interest

Compound Name: U92016A hydrochloride

CAS No.: 149654-41-1

Cat. No.: B1243306

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
U-92016A Hydrochloride is a potent and selective serotonin 5-HT₁A receptor agonist.[1][2] With

a high affinity for the 5-HT₁A receptor, it demonstrates significant selectivity over other

serotonin, dopamine, and adrenergic receptor subtypes.[1] Its mechanism of action, involving

the inhibition of adenylyl cyclase, makes it a valuable tool for research into neuropsychiatric

conditions where modulation of the serotonergic system is a key therapeutic strategy, such as

anxiety and depression.[2] This document provides a comprehensive overview of the technical

data, pharmacological profile, and relevant experimental methodologies for U-92016A

Hydrochloride.
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Property Value Reference

CAS Number 149654-41-1 [3]

Alternate Name

(8R)-8-

(Dipropylamino)-6,7,8,9-

tetrahydro-3H-benzo[e]indole-

2-carbonitrile hydrochloride

(1:1)

[3]

Molecular Formula C₁₉H₂₅N₃•HCl [1][3]

Molecular Weight 331.9 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility

DMSO: 20 mg/ml; DMF: 5

mg/ml; Ethanol: 1 mg/ml; PBS

(pH 7.2): 0.1 mg/ml

[1]

Pharmacological Profile
Receptor Binding Affinity
U-92016A is characterized by its high-affinity binding to the 5-HT₁A receptor. The following

table summarizes its binding affinities (Ki) across various neurotransmitter receptors,

highlighting its selectivity.
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Receptor Target Binding Affinity (Ki) [nM] Reference

5-HT₁A 0.4 [1]

5-HT₁D 7.7 [1]

Dopamine D₂ 36 [1]

5-HT₂ >1,000 [1]

Dopamine D₁ >1,000 [1]

α₁-Adrenergic >1,000 [1]

α₂-Adrenergic >1,000 [1]

Functional Activity
As a 5-HT₁A receptor agonist, U-92016A inhibits forskolin-stimulated cyclic AMP (cAMP)

synthesis in vitro.[1] The 5-HT₁A receptor is a G-protein coupled receptor (GPCR) that couples

to the Gαi/o subunit, which in turn inhibits the enzyme adenylyl cyclase, leading to a decrease

in intracellular cAMP levels.

In Vivo Activity
Hypothermia Induction: In mice, U-92016A induces hypothermia with an ED₅₀ of 0.041

mg/kg.[1]

Serotonergic Effects: At a dose of 5 mg/kg in rats, it induces 5-HT syndrome, evidenced by

flat body posture and reciprocal forepaw treading, and decreases the accumulation of 5-HT

and dopamine.[1]

Cardiovascular Effects: The compound dose-dependently decreases arterial blood pressure

and heart rate in spontaneously hypertensive rats.[1]

Behavioral Effects: U-92016A has been shown to reverse isolation-induced aggression in

mice.[1]
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5-HT₁A Receptor Signaling Pathway
The diagram below illustrates the canonical signaling pathway for the 5-HT₁A receptor. As an

agonist, U-92016A binds to the receptor, promoting the dissociation of the Gαi subunit, which

then inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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